Cas no 2138167-03-8 ([2,2-Difluoro-3-(oxetan-3-yloxy)propyl](ethyl)amine)
[2,2-Difluoro-3-(oxetan-3-yloxy)propyl](ethyl)amine Chemical and Physical Properties
Names and Identifiers
-
- [2,2-difluoro-3-(oxetan-3-yloxy)propyl](ethyl)amine
- EN300-788817
- 2138167-03-8
- [2,2-Difluoro-3-(oxetan-3-yloxy)propyl](ethyl)amine
-
- Inchi: 1S/C8H15F2NO2/c1-2-11-5-8(9,10)6-13-7-3-12-4-7/h7,11H,2-6H2,1H3
- InChI Key: MFNFRAGGHRFHEK-UHFFFAOYSA-N
- SMILES: FC(CNCC)(COC1COC1)F
Computed Properties
- Exact Mass: 195.10708505g/mol
- Monoisotopic Mass: 195.10708505g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 30.5Ų
[2,2-Difluoro-3-(oxetan-3-yloxy)propyl](ethyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-788817-0.05g |
[2,2-difluoro-3-(oxetan-3-yloxy)propyl](ethyl)amine |
2138167-03-8 | 95.0% | 0.05g |
$1188.0 | 2025-02-22 | |
| Enamine | EN300-788817-0.1g |
[2,2-difluoro-3-(oxetan-3-yloxy)propyl](ethyl)amine |
2138167-03-8 | 95.0% | 0.1g |
$1244.0 | 2025-02-22 | |
| Enamine | EN300-788817-0.25g |
[2,2-difluoro-3-(oxetan-3-yloxy)propyl](ethyl)amine |
2138167-03-8 | 95.0% | 0.25g |
$1300.0 | 2025-02-22 | |
| Enamine | EN300-788817-0.5g |
[2,2-difluoro-3-(oxetan-3-yloxy)propyl](ethyl)amine |
2138167-03-8 | 95.0% | 0.5g |
$1357.0 | 2025-02-22 | |
| Enamine | EN300-788817-1.0g |
[2,2-difluoro-3-(oxetan-3-yloxy)propyl](ethyl)amine |
2138167-03-8 | 95.0% | 1.0g |
$1414.0 | 2025-02-22 | |
| Enamine | EN300-788817-2.5g |
[2,2-difluoro-3-(oxetan-3-yloxy)propyl](ethyl)amine |
2138167-03-8 | 95.0% | 2.5g |
$2771.0 | 2025-02-22 | |
| Enamine | EN300-788817-5.0g |
[2,2-difluoro-3-(oxetan-3-yloxy)propyl](ethyl)amine |
2138167-03-8 | 95.0% | 5.0g |
$4102.0 | 2025-02-22 | |
| Enamine | EN300-788817-10.0g |
[2,2-difluoro-3-(oxetan-3-yloxy)propyl](ethyl)amine |
2138167-03-8 | 95.0% | 10.0g |
$6082.0 | 2025-02-22 |
[2,2-Difluoro-3-(oxetan-3-yloxy)propyl](ethyl)amine Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on [2,2-Difluoro-3-(oxetan-3-yloxy)propyl](ethyl)amine
Professional Introduction to [2,2-Difluoro-3-(oxetan-3-yloxy)propyl](ethyl)amine and CAS No. 2138167-03-8
[2,2-Difluoro-3-(oxetan-3-yloxy)propyl](ethyl)amine is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2138167-03-8, has garnered significant attention in the field of chemical and pharmaceutical research due to its potential applications in drug development and molecular synthesis. The presence of both fluoro and oxetane functional groups in its molecular structure imparts distinct reactivity and stability, making it a valuable intermediate in various synthetic pathways.
The compound's structure consists of an ethylamine moiety linked to a propyl chain that is further modified by a 2,2-difluoro group and an oxetan-3-yloxy substituent. This configuration not only enhances its solubility in polar organic solvents but also allows for versatile modifications, enabling researchers to tailor its properties for specific applications. The fluoro group, in particular, is known for its ability to influence metabolic stability and binding affinity, which are critical factors in pharmaceutical design.
In recent years, the pharmaceutical industry has seen a surge in the use of fluorinated compounds due to their favorable pharmacokinetic profiles. [2,2-Difluoro-3-(oxetan-3-yloxy)propyl](ethyl)amine exemplifies this trend, as it offers a unique platform for developing novel therapeutic agents. Its oxetane ring provides a three-membered cyclic ether that can serve as a scaffold for further functionalization, allowing chemists to explore diverse chemical spaces. This flexibility has made it a subject of interest in medicinal chemistry, particularly for the synthesis of small-molecule inhibitors and agonists.
One of the most compelling aspects of this compound is its potential role in the development of bioactive molecules targeting neurological disorders. The combination of the fluoro group and the oxetane moiety can enhance blood-brain barrier penetration, a crucial factor for drugs intended to treat central nervous system (CNS) conditions. Recent studies have demonstrated that fluorinated amine derivatives exhibit improved pharmacological properties, including prolonged half-life and reduced degradation rates. These findings suggest that [2,2-Difluoro-3-(oxetan-3-yloxy)propyl](ethyl)amine could be a key intermediate in creating next-generation therapeutics for neurological diseases such as Alzheimer's and Parkinson's.
The compound's utility extends beyond pharmaceutical applications; it also finds relevance in materials science and agrochemicals. The fluoro group's electron-withdrawing nature can influence electronic properties, making it suitable for use in organic electronics and liquid crystal displays (LCDs). Additionally, its structural motifs are often employed in designing agrochemicals that require enhanced stability against environmental degradation. This multifaceted applicability underscores the importance of exploring its synthetic derivatives and reaction pathways.
In terms of synthetic methodologies, [2,2-Difluoro-3-(oxetan-3-yloxy)propyl](ethyl)amine can be synthesized through multi-step reactions involving fluorination and etherification processes. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups with high precision. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that enable such complex molecules to be produced efficiently.
The safety profile of this compound is another critical consideration. While it does not fall under any hazardous or controlled substance categories, proper handling protocols must be followed to ensure workplace safety. Researchers working with [2,2-Difluoro-3-(oxetan-3-yloxy)propyl](ethyl)amine should adhere to standard laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation. Its low toxicity profile makes it suitable for extensive research without significant health risks.
The future prospects of [2,2-Difluoro-3-(oxetan-3-yloxy)propyl](ethyl)amine are promising, with ongoing research focusing on expanding its applications into emerging fields such as nanotechnology and green chemistry. The compound's ability to undergo selective modifications allows for the creation of novel materials with tailored properties. For instance, its incorporation into polymer matrices could lead to the development of advanced coatings with improved durability and functionality.
In conclusion, [2,2-Difluoro-3-(oxetan-3-yloxy)propyl](ethyl)amine represents a significant advancement in chemical synthesis with broad implications for pharmaceuticals, materials science, and beyond. Its unique structural features offer unparalleled opportunities for innovation, making it a cornerstone in modern chemical research. As scientists continue to uncover new applications and refine synthetic methods, this compound is poised to play an increasingly vital role in shaping the future of multiple industries.
2138167-03-8 ([2,2-Difluoro-3-(oxetan-3-yloxy)propyl](ethyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)